2-amino-2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetic acid hydrochloride
Overview
Description
2-amino-2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetic acid hydrochloride is a chemical compound with a unique structure that includes a tetrahydronaphthalene moiety
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-amino-2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetic acid hydrochloride typically involves the reaction of 5,6,7,8-tetrahydronaphthalene with glycine derivatives under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained with high yield and purity .
Industrial Production Methods
Industrial production of this compound may involve more scalable and efficient methods, such as continuous flow synthesis or the use of automated reactors. These methods help in maintaining consistency in product quality and can be optimized for large-scale production .
Chemical Reactions Analysis
Types of Reactions
2-amino-2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetic acid hydrochloride can undergo various chemical reactions, including:
Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions may involve the use of reducing agents such as sodium borohydride or lithium aluminum hydride.
Substitution: This compound can participate in nucleophilic substitution reactions, where the amino group can be replaced by other functional groups
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Sodium borohydride in methanol.
Substitution: Alkyl halides in the presence of a base like sodium hydroxide
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield a carboxylic acid derivative, while reduction could produce an alcohol .
Scientific Research Applications
2-amino-2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetic acid hydrochloride has several applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential role in biochemical pathways and interactions with enzymes.
Medicine: Explored for its therapeutic potential in treating various diseases due to its unique structural properties
Mechanism of Action
The mechanism of action of 2-amino-2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetic acid hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and influencing various biochemical pathways. The exact pathways and targets can vary depending on the specific application and context .
Comparison with Similar Compounds
Similar Compounds
2-amino-5,6,7,8-tetrahydronaphthalene: Shares a similar core structure but lacks the acetic acid moiety.
6-amino-1,2,3,4-tetrahydronaphthalene: Another related compound with slight structural differences.
Uniqueness
2-amino-2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetic acid hydrochloride is unique due to the presence of both the amino and acetic acid groups, which confer distinct chemical and biological properties. This dual functionality allows it to participate in a wider range of reactions and interactions compared to its analogs .
Properties
CAS No. |
2680528-28-1 |
|---|---|
Molecular Formula |
C12H16ClNO2 |
Molecular Weight |
241.7 |
Purity |
0 |
Origin of Product |
United States |
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